Cas no 941898-06-2 (N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide)

• Product Name: N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• CAS No: 941898-06-2
• MF: C₁₈H₁₉FN₄O₂S
• MW: 374.432465791702
• CID: 6207663
• PubChem ID: 16906293
• Update Time: 2025-07-15

N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide
• 941898-06-2
• F2347-0514
• AKOS024642384
• N-(tert-butyl)-2-(7-(4-fluorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide
• N-tert-butyl-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• N-tert-butyl-2-[7-(4-fluorophenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide

• Inchi： 1S/C18H19FN4O2S/c1-10-20-15-16(26-10)14(11-5-7-12(19)8-6-11)22-23(17(15)25)9-13(24)21-18(2,3)4/h5-8H,9H2,1-4H3,(H,21,24)
• InChI Key： FKDDHQXEUIPASV-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(N(CC(NC(C)(C)C)=O)N=C(C3C=CC(=CC=3)F)C1=2)=O

Computed Properties

• Exact Mass: 374.12127520g/mol
• Monoisotopic Mass: 374.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Additional information on N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide

Comprehensive Overview of N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS No. 941898-06-2)

The compound N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide (CAS No. 941898-06-2) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thiazolo[4,5-d]pyridazine core with a 4-fluorophenyl substituent and a tert-butyl acetamide side chain, making it a subject of interest in pharmaceutical and agrochemical research. This compound's potential applications span drug discovery, material science, and biochemical studies, particularly in targeting enzyme modulation and receptor interactions.

In recent years, the demand for novel heterocyclic compounds like N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide has surged due to their versatility in medicinal chemistry. Researchers are actively exploring its structure-activity relationship (SAR) to optimize bioactivity, especially in inflammation and metabolic disorder pathways. The presence of the fluorophenyl group enhances its binding affinity to biological targets, while the thiazolo-pyridazine scaffold contributes to its stability and solubility profile.

From a synthetic perspective, the preparation of CAS No. 941898-06-2 involves multi-step organic reactions, including cyclization and amidation. Advanced techniques such as HPLC purification and NMR spectroscopy are critical for ensuring purity and structural validation. The compound’s molecular weight and logP value further underscore its suitability for pharmacokinetic studies, aligning with current trends in fragment-based drug design (FBDD).

Environmental and regulatory considerations for N-tert-butyl-2-7-(4-fluorophenyl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-ylacetamide are equally important. Its biodegradability and ecotoxicological impact are under scrutiny as industries prioritize green chemistry principles. Computational modeling tools like molecular docking and QSAR are employed to predict its environmental fate, addressing growing concerns about sustainable chemical development.

In conclusion, CAS No. 941898-06-2 represents a compelling case study in modern chemical innovation. Its hybrid architecture bridges gaps between small-molecule therapeutics and functional materials, resonating with global research priorities. As interest in precision medicine and AI-driven drug discovery grows, this compound’s role in advancing scientific frontiers is poised to expand significantly.